Cas no 2703746-22-7 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-vinylphenyl)propanoic acid)

• Product Name: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-vinylphenyl)propanoic acid
• CAS No: 2703746-22-7
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 5085888
• PubChem ID: 117752941
• Update Time: 2025-06-08

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-vinylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(3-Ethenylphenyl)-2-(Fmoc-amino)propanoic acid
• F76530
• F94088
• SCHEMBL16310679
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-vinylphenyl)propanoic acid
• 2703746-22-7
• (2S)-3-(3-ethenylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• (2S)-3-(3-ethenylphenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• (2S)-2-AMINO-3-(3-ETHENYLPHENYL)PROPANOIC ACID
• MFCD32263929
• Fmoc-3-ethenyl-L-phe
• BS-47044

• Inchi： 1S/C26H23NO4/c1-2-17-8-7-9-18(14-17)15-24(25(28)29)27-26(30)31-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h2-14,23-24H,1,15-16H2,(H,27,30)(H,28,29)/t24-/m0/s1
• InChI Key： SXJLLELNTGHKOO-DEOSSOPVSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC(C=C)=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 413.16270821g/mol
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-vinylphenyl)propanoic acid

Introduction to (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-vinylphenyl)propanoic Acid (CAS No. 2703746-22-7)

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-vinylphenyl)propanoic acid, with the CAS number 2703746-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its chiral center and multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The< strong>9H-fluoren-9-yl moiety in the molecular structure of this compound is a key feature that enhances its pharmacological profile. Fluorene derivatives are well-known for their stability and ability to interact with biological targets, making them valuable in the design of drug candidates. The presence of the< strong>methoxy group further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

The< strong>carbonyl group and the< strong>amino group in the molecule are crucial for its biological activity. The carbonyl functionality serves as a hydrogen bond acceptor, which is essential for interactions with biological receptors. Meanwhile, the amino group can participate in various chemical reactions, including peptide coupling and enzyme inhibition. The combination of these groups makes this compound a versatile scaffold for drug design.

The< strong>3-(3-vinylphenyl) substituent adds another layer of complexity to the molecule. Vinylphenyl groups are known to enhance solubility and bioavailability, which are critical factors in drug development. Additionally, the vinyl group can undergo various chemical transformations, such as polymerization or cross-linking, opening up possibilities for applications in material science and nanotechnology.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The< strong>S-stereoisomer of this compound is particularly noteworthy because it possesses unique biological properties that differ from its R-enantiomer. Chiral drugs often exhibit different pharmacokinetic profiles, which can be exploited to optimize therapeutic outcomes.

Current research in this area has highlighted the potential of< strong>(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-vinylphenyl)propanoic acid as a lead compound for treating various diseases. Studies have shown that this molecule exhibits inhibitory activity against several enzymes involved in inflammatory pathways. For instance, preliminary studies suggest that it may inhibit cyclooxygenase (COX), an enzyme implicated in pain and inflammation. Furthermore, its interaction with other biological targets has been explored, revealing potential applications in neurodegenerative diseases and cancer.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, have been employed to achieve the desired stereoselectivity. These synthetic approaches not only highlight the complexity of pharmaceutical chemistry but also underscore the importance of innovative methodologies in drug development.

The pharmacokinetic properties of< strong>(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-vinylphenyl)propanoic acid have been thoroughly investigated to understand its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These studies have provided valuable insights into how the molecule behaves within living systems, which is crucial for optimizing its therapeutic potential. For example, computational modeling has been used to predict how the molecule interacts with biological membranes and transporters.

In conclusion, this compound represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. The combination of structural features such as< strong>9H-fluoren-9-yl,< strong>methoxy,< strong>carbonyl,< strong.amino,and.3-(3-vinylphenyl).make it a versatile scaffold for drug design.. Its potential applications..in treating inflammatory diseases..and other..health conditions..make it..a subject..of intense research interest.. Future studies will continue..to explore..its pharmacological profile..and develop novel therapeutic strategies..that leverage its unique properties.